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Compound of Interest

Compound Name: Fluorescent Brightener 134

Cat. No.: B15554388 Get Quote

Essential Safety and Handling Guide for
Fluorescent Brightener 134
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Fluorescent Brightener 134. It is intended for researchers,

scientists, and drug development professionals to ensure safe laboratory practices.

Chemical and Physical Properties
A summary of the key quantitative data for Fluorescent Brightener 134 is presented below.

Property Value Reference

Molecular Formula C₃₄H₂₈N₁₀Na₂O₈S₂ [1]

Molecular Weight 814.76 g/mol [1]

Appearance Slight yellowish powder [2]

Melting Point >360°C [3]

Solubility 35 g/L in water at 90°C [4]

Maximum Absorption

Wavelength
348-350 nm [2]
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Hazard Identification and Personal Protective
Equipment (PPE)
Fluorescent Brightener 134 is classified with the following hazards:

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]

H335: May cause respiratory irritation.[3]

To mitigate these risks, the following personal protective equipment is mandatory when

handling this chemical.

Protection Type Specification Rationale

Eye Protection

Chemical splash-resistant

safety glasses or goggles with

side protection. A face shield

may be appropriate for larger

quantities.

Protects against eye irritation

from dust particles.[3]

Hand Protection
Chemically resistant gloves

(e.g., nitrile or neoprene).

Prevents skin contact and

subsequent irritation.[5]

Body Protection
Laboratory coat and close-toed

footwear.
Minimizes skin exposure.[3]

Respiratory Protection

NIOSH/MSHA approved

respirator if ventilation is

inadequate or dust is

generated.

Prevents respiratory tract

irritation.[1]

Standard Operating Procedures for Handling
Adherence to the following step-by-step procedures is crucial for the safe handling of

Fluorescent Brightener 134.
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3.1. Engineering Controls

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation of dust.[3]

An eyewash station and safety shower must be readily accessible.[3]

3.2. Handling Protocol

Preparation: Before handling, ensure all required PPE is donned correctly. Clear the

workspace of any unnecessary items.

Dispensing:

Handle as a powder and avoid creating dust.

Use a spatula or other appropriate tool to transfer the powder.

For dissolution, add the powder to the solvent slowly to prevent splashing.

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.[3]

Keep away from strong oxidizing agents.[3]

Hygiene:

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[3]

Do not eat, drink, or smoke in the laboratory.

Emergency Procedures
Immediate and appropriate response to an exposure or spill is critical.

4.1. First Aid Measures
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Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[3]

Skin Contact

Remove contaminated clothing. Wash skin with

plenty of soap and water for at least 15 minutes.

If skin irritation occurs, seek medical advice.[3]

Inhalation

Move the individual to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen. Seek medical attention if you feel

unwell.[3]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[3]

4.2. Spill Response Protocol

The following workflow outlines the procedure for managing a spill of Fluorescent Brightener
134.
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Immediate Actions

Containment & Cleanup

Decontamination

Reporting

Alert Personnel & Evacuate Area

Don Appropriate PPE

Contain the spill without creating dust.
Cover with a plastic sheet or gently mist with water.

Carefully sweep or vacuum the spilled material.

Place in a labeled, sealed container for hazardous waste.

Decontaminate the spill area with soap and water.

Dispose of contaminated PPE as hazardous waste.

Report the incident to the appropriate safety officer.

Click to download full resolution via product page

Caption: Workflow for handling a Fluorescent Brightener 134 spill.
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Disposal Plan
Proper disposal of Fluorescent Brightener 134 and its contaminated materials is essential to

prevent environmental contamination.

5.1. Waste Characterization

Unused Fluorescent Brightener 134 should be considered hazardous waste.

Any materials used for spill cleanup (e.g., absorbent pads, contaminated PPE) must also be

treated as hazardous waste.

5.2. Disposal Procedure

Collection: Collect waste in a clearly labeled, sealed, and chemically compatible container.

Storage: Store the waste container in a designated hazardous waste accumulation area.

Disposal: Arrange for disposal through a licensed hazardous waste disposal company.

Adhere to all federal, state, and local regulations.[3] Do not dispose of down the drain or in

regular trash.

Toxicological and Environmental Information
Parameter Information

Acute Toxicity
Data not available. Overexposure may result in

serious illness.[3]

Carcinogenicity
Not classified as a carcinogen by IARC, NTP, or

OSHA.[3]

Persistence and Degradability
Data not available.[3] Fluorescent whitening

agents are generally not readily biodegradable.

Bioaccumulative Potential Data not available.[3]

Ecotoxicity
Data not available.[3] Do not let the product

enter drains, waterways, or soil.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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